Cas no 1541054-56-1 (Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-)

Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-, is a specialized organic compound featuring a cyclobutane core substituted with both hydroxymethyl and aminomethyl functional groups, along with a propyl side chain. This structure imparts unique reactivity and versatility, making it valuable in synthetic chemistry applications, particularly in the development of pharmaceuticals and fine chemicals. The presence of both amino and hydroxyl groups allows for further functionalization, enabling its use as a building block in complex molecular architectures. Its rigid cyclobutane ring contributes to steric constraints, which can be leveraged in stereoselective synthesis. The compound is typically handled under controlled conditions due to its reactive functional groups.
Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- structure
1541054-56-1 structure
Product Name:Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-
CAS No:1541054-56-1
MF:C9H19NO
MW:157.253262758255
CID:5274155
Update Time:2025-06-28

Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- Chemical and Physical Properties

Names and Identifiers

    • Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-
    • Inchi: 1S/C9H19NO/c1-2-4-8(11)9(7-10)5-3-6-9/h8,11H,2-7,10H2,1H3
    • InChI Key: QLNFZEXGZGFNPJ-UHFFFAOYSA-N
    • SMILES: C(C1(CCC1)CN)(O)CCC

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Additional information on Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-

Recent Advances in the Study of Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- (CAS: 1541054-56-1) in Chemical Biology and Pharmaceutical Research

Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- (CAS: 1541054-56-1) is a structurally unique compound that has garnered significant attention in recent chemical biology and pharmaceutical research. This molecule, characterized by its cyclobutane ring and functionalized side chain, has shown promising potential in various therapeutic applications, including drug discovery and development. The compound's distinct chemical properties make it a valuable scaffold for designing novel bioactive molecules, particularly in the context of targeted therapies and enzyme inhibition.

Recent studies have focused on the synthesis and optimization of Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-, aiming to enhance its pharmacological profile. Researchers have employed advanced synthetic methodologies, such as asymmetric catalysis and ring-opening reactions, to achieve high yields and enantiomeric purity. These efforts have been complemented by computational modeling studies, which provide insights into the compound's binding affinity and interaction with biological targets. Notably, the compound's ability to modulate specific enzymatic pathways has been a key area of investigation, with potential implications for treating metabolic disorders and inflammatory diseases.

In addition to its synthetic utility, Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- has been explored for its role in prodrug design. Recent findings suggest that its structural features can be leveraged to improve drug delivery and bioavailability. For instance, modifications to the aminomethyl group have been shown to enhance membrane permeability, making it a promising candidate for oral formulations. Furthermore, the compound's stability under physiological conditions has been a subject of rigorous testing, with results indicating favorable pharmacokinetic properties.

The therapeutic potential of Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- extends to its application in oncology. Preliminary in vitro and in vivo studies have demonstrated its efficacy in inhibiting tumor cell proliferation, particularly in models of solid tumors. Mechanistic studies reveal that the compound induces apoptosis through the activation of specific signaling pathways, offering a potential avenue for developing targeted anticancer agents. These findings are supported by recent collaborations between academic institutions and pharmaceutical companies, highlighting the translational potential of this research.

Despite these advancements, challenges remain in the clinical development of Cyclobutanemethanol, 1-(aminomethyl)-α-propyl-. Issues such as scalability of synthesis, off-target effects, and long-term toxicity require further investigation. Ongoing research aims to address these limitations through structure-activity relationship (SAR) studies and the development of derivatives with improved selectivity and safety profiles. The integration of high-throughput screening and artificial intelligence-driven drug design is expected to accelerate these efforts, paving the way for future clinical trials.

In conclusion, Cyclobutanemethanol, 1-(aminomethyl)-α-propyl- (CAS: 1541054-56-1) represents a promising scaffold in chemical biology and pharmaceutical research. Its versatile applications, from drug discovery to oncology, underscore its potential as a key player in the development of next-generation therapeutics. Continued research and collaboration will be essential to fully realize its therapeutic benefits and overcome existing challenges. This brief highlights the latest advancements and future directions, providing valuable insights for researchers and industry professionals alike.

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